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Compound of Interest

Compound Name: C.l. Acid Black 94

Cat. No.: B15553249

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for C.l. Acid Black 94, a trisazo dye. The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding of its potential
hazards and the necessary control measures. This document is intended to supplement, not
replace, existing laboratory safety protocols and regulatory requirements.

Chemical and Physical Properties

C.l. Acid Black 94 is a blue and black powder that is soluble in water.[1]

Property Value

C.I. Name Acid Black 94

C.I. Number 30336

CAS Number 6358-80-1

Molecular Formula Ca1H29NsNaz011S3
Molecular Weight 974.88 g/mol
Appearance Blu-ray black powder
Solubility Soluble in water
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Hazard Identification and Classification

C.l. Acid Black 94 is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to its effects
on aquatic life.

GHS Classification:

Classification Category Hazard Statement

Hazardous to the aquatic ) o ]
H411: Toxic to aquatic life with

environment, long-term Chronic 2

long lasting effects.[2
(Chronic) g g 2l

Signal Word: No signal word is indicated in some safety data sheets.[2]
Pictogram:

alt text

[2]

Toxicological Data

Limited specific toxicological data for C.I. Acid Black 94 is publicly available. Much of the
assessment is based on data from similar azo dyes.
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Endpoint Result Species Reference

o For the related
Acute Oral Toxicity

>5000 mg/kg Rat substance C.I. Acid
(LD50)
Black 194[3]
) N For the related
Skin Not classified as an ) )
: I _ Rabbit substance C.I. Acid
Corrosion/Irritation irritant
Black 194[3]
) For the related
Serious Eye o ] )
o Causes eye irritation Rabbit substance C.I. Acid
Damage/Irritation
Black 194[3]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of C.I. Acid Black 94 are not
available in the provided search results. Such protocols are typically found in primary research
literature or detailed regulatory submissions, which are beyond the scope of publicly available
safety data sheets. The summarized toxicological data is derived from studies conducted under
standardized guidelines (e.g., OECD Test Guidelines), which would typically involve the
following methodologies:

o Acute Oral Toxicity: A study would likely follow OECD Guideline 423 (Acute Oral toxicity —
Acute Toxic Class Method), where the substance is administered to rats at specific dose
levels and the animals are observed for mortality and clinical signs for a defined period.

o Skin Irritation: A study would likely follow OECD Guideline 404 (Acute Dermal
Irritation/Corrosion), where the substance is applied to the shaved skin of rabbits and the site
is observed for erythema and edema.

e Eye Irritation: A study would likely follow OECD Guideline 405 (Acute Eye
Irritation/Corrosion), where the substance is instilled into the eye of a rabbit and the eye is
observed for corneal opacity, iritis, and conjunctival redness and chemosis.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
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Handling:

» Handle in a well-ventilated place.[2]

o Wear suitable protective clothing, gloves, and eye/face protection.[2][4]
e Avoid contact with skin and eyes.[2]

» Avoid the formation of dust and aerosols.[2][4]

e Use non-sparking tools.[2]

e Prevent fire caused by electrostatic discharge steam.[2]

e Do not eat, drink, or smoke when using this product.[4]

e Wash hands thoroughly after handling.[5]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]
o Keep away from foodstuff containers or incompatible materials.[2]

o Store locked up.[4]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Engineering Controls:

o Use process enclosures, local exhaust ventilation, or other engineering controls to keep
airborne levels below recommended exposure limits.[3]

e Ensure an eyewash station and safety shower are available.[5]

Personal Protective Equipment:
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Protection Type

Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[5]

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.[4][5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA approved
respirator.[4] In case of insufficient ventilation,

wear suitable respiratory equipment.[4]

First Aid Measures

In case of exposure, immediate medical attention may be required.

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[2][3]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor if irritation develops.[2][3]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[2] Flush with plenty of cool

water for at least 15 minutes, holding eyelids
apart for thorough irrigation. Get immediate

medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[2]
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Accidental Release Measures

A comprehensive spill response plan should be in place.
Personal Precautions:

e Avoid dust formation.[6]

e Avoid breathing mist, gas, or vapors.[6]

¢ Use personal protective equipment as recommended.
Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[4]
e Avoid release to the environment.[2]

Methods for Cleaning Up:

Dampen the solid spill material with water and then transfer it to a suitable container.[7]

Use absorbent paper dampened with water to pick up any remaining material.[7]

Take up mechanically, placing in appropriate containers for disposal.[4]

Clean the contaminated surface thoroughly.[4]

Spill Response Workflow

The following diagram illustrates a logical workflow for responding to a C.l. Acid Black 94 spill.
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Spill Response Protocol for C.I. Acid Black 94

Spill Detected

Assess the Spill
(Size and Immediate Risk)

Significant Risk

Evacuate Immediate Area

(If Necessary) Minor Spil

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent Spreading)

Clean Up Spill
(Dampen with Water, Collect Mechanically)

Decontaminate the Area
(Wash Surface Thoroughly)

Dispose of Waste
(In Labeled, Sealed Containers)

Report the Incident
(Follow Institutional Procedures)

Response Complete

Click to download full resolution via product page

Caption: Workflow for C.I. Acid Black 94 Spill Response.
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Stability and Reactivity

Reactivity:

o May form toxic gases with a variety of substances including acids, aldehydes, and strong
oxidizing or reducing agents.[7]

e Can be explosive as a dust in the air at certain concentrations.[7]
Chemical Stability:

» Stable under recommended storage conditions.

Conditions to Avoid:

e Heat and sources of ignition.[3]

e Formation of dust.[4]

Incompatible Materials:

 Strong oxidizing and reducing agents may destroy the color.[3]
Hazardous Decomposition Products:

o Carbon monoxide (CO), carbon dioxide (CO3), oxides of nitrogen, and other potentially toxic
fumes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Acid Black 94: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553249#safety-and-handling-precautions-for-c-i-
acid-black-94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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